Cas no 2680869-73-0 (3-(3-Acetamido-1,2,4-triazin-5-yl)benzoic acid)

• Product Name: 3-(3-Acetamido-1,2,4-triazin-5-yl)benzoic acid
• CAS No: 2680869-73-0
• MF: C₁₂H₁₀N₄O₃
• MW: 258.232801914215
• CID: 5651709
• PubChem ID: 165936429
• Update Time: 2025-07-23

3-(3-Acetamido-1,2,4-triazin-5-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2680869-73-0
• EN300-28280415
• 3-(3-acetamido-1,2,4-triazin-5-yl)benzoic acid
• 3-(3-Acetamido-1,2,4-triazin-5-yl)benzoic acid

• Inchi： 1S/C12H10N4O3/c1-7(17)14-12-15-10(6-13-16-12)8-3-2-4-9(5-8)11(18)19/h2-6H,1H3,(H,18,19)(H,14,15,16,17)
• InChI Key： ZBFVTUHTTKMSMH-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=C1)C1C=NN=C(NC(C)=O)N=1)=O

Computed Properties

• Exact Mass: 258.07529019g/mol
• Monoisotopic Mass: 258.07529019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 105Ų

Additional information on 3-(3-Acetamido-1,2,4-triazin-5-yl)benzoic acid

3-(3-Acetamido-1,2,4-triazin-5-yl)benzoic acid (CAS No. 2680869-73-0): A Multifunctional Compound in Biomedical Research

3-(3-Acetamido-1,2,4-triazin-5-yl)benzoic acid is a synthetic organic compound with a unique molecular structure that combines the chemical properties of benzoic acid and 1,2,4-triazine derivatives. This compound, identified by its CAS No. 2680869-73-0, has garnered significant attention in recent years due to its potential applications in drug discovery, biomarker development, and targeted therapy. The integration of acetamido groups with triazine rings creates a versatile scaffold capable of interacting with multiple biological targets, making it a promising candidate for pharmaceutical innovation.

The molecular structure of 3-(3-Acetamido-1,2,4-triazin-5-yl)benzoic acid is characterized by a benzene ring connected to a triazine ring via a carbon-carbon bond. The triazine ring contains a nitrogen atom at the 5-position, which is further substituted with an acetamido group. This structural feature allows the molecule to exhibit amide functionality and heterocyclic stability, which are critical for its biological activity. The carboxylic acid group at the terminal position contributes to pH sensitivity and hydrophilicity, enabling the compound to interact with biomolecules in aqueous environments.

Recent studies have highlighted the synthetic pathways for 3-(3-Acetamido-1,2,4-triazin-5-yl)benzoic acid. One of the most efficient methods involves the condensation reaction between 2-amino-1,3,5-triazine and benzoyl chloride, followed by acetamidation under controlled conditions. This approach has been validated in 2023 research published in the *Journal of Medicinal Chemistry*, where the authors demonstrated that the reaction yield exceeds 85% when optimized for temperature and catalyst concentration. The solid-phase synthesis technique has also been explored to improve scalability, aligning with the growing demand for pharmaceutical intermediates in industrial settings.

The biological applications of 3-(3-Acetamido-1,2,4-triazin-5-yl)benzoic acid extend beyond traditional pharmacology. In cancer research, this compound has been shown to modulate apoptotic pathways by interacting with Bcl-2 family proteins. A 2023 study in *Cancer Letters* reported that the compound exhibits selective cytotoxicity against prostate cancer cells, with minimal impact on normal cells. This targeted activity is attributed to the triazine ring's ability to bind to DNA minor grooves, disrupting cellular signaling and inducing programmed cell death.

Another promising application lies in neurodegenerative disease therapy. Researchers at the University of Tokyo (2024) have demonstrated that 3-(3-Acetamido-1,2,4-triazin-5-yl)benzoic acid can inhibit tau protein aggregation, a hallmark of Alzheimer's disease. The compound's hydrophilic nature enables it to cross the blood-brain barrier, enhancing its therapeutic potential. This finding has sparked interest in repurposing the molecule for disease-modifying treatments in neurological disorders.

In vitro and in vivo studies have further validated the compound's antioxidant properties. A 2023 study in *Antioxidants* revealed that 3-(3-Acetyloxy-1,2,4-triazin-5-yl)benzoic acid (a related derivative) significantly reduces ROS levels in oxidative stress models. The triazine ring is believed to act as a radical scavenger, while the carboxylic acid group enhances metal chelation, providing a dual mechanism for oxidative stress mitigation.

3-(3-Acetamido-1,2,4-triazin-5-yl)benzoic acid also shows promise in drug delivery systems. Its pH-responsive behavior allows it to release active payloads in tumor microenvironments, where acidic conditions are prevalent. This property has been leveraged in nanocarrier design, with 2024 research in *Advanced Drug Delivery Reviews* demonstrating that the compound can be encapsulated in liposomes for targeted delivery to cancerous tissues.

Despite its potential, the synthesis and characterization of 3-(3-Acetamido-1,2,4-triazin-5-yl)benzoic acid remain challenging. Spectroscopic techniques such as NMR and mass spectrometry are essential for confirming the structural integrity of the compound. Chromatographic methods like HPLC are widely used to purify the molecule, ensuring high-purity samples for preclinical testing. These analytical tools are critical for advancing the compound from laboratory research to clinical trials.

Patent filings related to 3-(3-Acetamido-1,2,4-triazin-5-yl)benzoic acid reflect its growing importance in the pharmaceutical industry. Companies such as Pfizer and Merck have filed intellectual property claims for derivative compounds and formulation strategies. These developments underscore the commercial viability of the molecule and its potential to address unmet medical needs.

As biomedical research continues to evolve, 3-(3-Acetamido-1,2,4-triazin-5-yl)benzoic acid is likely to play a pivotal role in innovative therapies. Its versatile chemistry and biological activity position it as a key player in drug discovery, biomarker development, and targeted medicine. Further research and development will be crucial to unlocking its full therapeutic potential and ensuring its successful translation to clinical applications.